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CAS No.: 61791-14-8
Cat. No.: S1817540

Compound Focus: POE (5) coco amine

What is PEG-5 Cocamine?

Get Quote

PEG-5 Cocamine is an ethoxylated fatty amine. The "5" indicates an average of 5 moles of ethylene oxide

have been added to a coconut-derived amine [1] [2]. This results in a non-ionic surfactant that can also

exhibit cationic properties in acidic systems [3] [4].

Composition & Key Characteristics

The table below summarizes the core technical data for PEG-5 Cocamine:

Property Specification / Value
INCI Name PEG-5 Cocamine [3] [5]
CAS Number 61791-14-8 [6] [5] [7]

Chemical Family

Origin

Appearance

HLB Value

Ethoxylated fatty amine [3] [5]

Synthetic (derived from coconut oil fatty acids) [1] [8]

Amber to yellow clear liquid [3] [6] [4]

6 [6] [3]
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Property Specification / Value
Solubility Water-soluble [3] / Water-insoluble (as reported by some suppliers) [6] [5]
pH (1% solution) 9.0-11.5[4]

Amine Value 129 - 137 mg KOH/g [4]

Primary Functions and Applications

PEG-5 Cocamine serves multiple functions across different industries. The diagram below illustrates its

primary roles and applications.
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Safety and Toxicity Profile

For research and development purposes, here is a summary of the available safety information:
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Parameter

Information

Skin Irritation

Comedogenicity

Oral Toxicity (Rat
LD50)

Use Level in
Cosmetics

Potential for skin irritation and allergic reactions; adverse reactions are
uncommon [1].

Rated 1 (on a 0-5 scale), indicating a low likelihood of clogging pores [1].

750 mg/kg [7].

1 - 10% [5].

Research and Development Considerations

The technical data suggests several points for your team's experimental design:

¢ Dual Surfactant Nature: Its behavior as a non-ionic surfactant that can become cationic in acid

systems is significant for formulating stable emulsions, especially in acidic pH ranges [3] [4].
e Formulation Integration: It is typically added to the water phase of oil-in-water formulations [5]. Its
water solubility, reported differently across sources, should be verified under specific experimental

conditions.

¢ Anti-Corrosion Properties: The ingredient's ability to form a monomolecular film on metal surfaces
[3] [4] could be relevant for developing protective coatings or specific drug delivery systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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